Cas no 55732-41-7 (Cytidine, 5'-deoxy-)

• Product Name: Cytidine, 5'-deoxy-
• CAS No: 55732-41-7
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 351036
• PubChem ID: 13188790
• Update Time: 2025-04-19

Cytidine, 5'-deoxy- Chemical and Physical Properties

Names and Identifiers

• Cytidine, 5'-deoxy-
• 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]pyrimidin-2-one
• LogP
• 55732-41-7
• SCHEMBL399323
• CHEMBL3250648
• 5'-deoxycytidine
• DTXSID90525914

• Inchi： 1S/C9H13N3O4/c1-4-6(13)7(14)8(16-4)12-3-2-5(10)11-9(12)15/h2-4,6-8,13-14H,1H3,(H2,10,11,15)/t4-,6-,7-,8-/m1/s1
• InChI Key： HLPAJQITBMEOML-XVFCMESISA-N
• SMILES： O1[C@H](C)[C@H]([C@H]([C@@H]1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

• Exact Mass: 227.09069
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides